1-ethyl-4-[4-(4-methoxyphenoxy)but-2-en-1-yl]piperazine hydrochloride

• IUPAC Name: 1-ethyl-4-[(E)-4-(4-methoxyphenoxy)but-2-enyl]piperazine;hydrochloride
• InChI: InChI=1S/C17H26N2O2.ClH/c1-3-18-11-13-19(14-12-18)10-4-5-15-21-17-8-6-16(20-2)7-9-17;/h4-9H,3,10-15H2,1-2H3;1H/b5-4+
• InChI Key: DNHSIWVCDZRTQA-FXRZFVDSSA-N
• Canonical SMILES: CCN1CCN(CC1)CC=CCOC2=CC=C(C=C2)OC.Cl
• Isomeric SMILES: CCN1CCN(CC1)C/C=C/COC2=CC=C(C=C2)OC.Cl
• Molecular Formula: C17H27ClN2O2
• Molecular Weight: 326.9 g/mol

Description

1-ethyl-4-[4-(4-methoxyphenoxy)but-2-en-1-yl]piperazine hydrochloride is a chemical compound that is commonly used in scientific research. It is a piperazine derivative that has been synthesized for various purposes, including the study of its mechanism of action and physiological effects. In

Mechanism of Action

The mechanism of action of 1-ethyl-4-[4-(4-methoxyphenoxy)but-2-en-1-yl]piperazine hydrochloride is not fully understood. However, it is believed to act as a serotonin receptor agonist, specifically targeting the 5-HT1A and 5-HT2A receptors. This may explain its potential anti-tumor effects and its effects on the central nervous system.
Biochemical and Physiological Effects:
1-ethyl-4-[4-(4-methoxyphenoxy)but-2-en-1-yl]piperazine hydrochloride has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cell lines, and to have neuroprotective effects in animal models of neurodegenerative diseases. It has also been shown to modulate the release of various neurotransmitters, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-4-[4-(4-methoxyphenoxy)but-2-en-1-yl]piperazine hydrochloride in lab experiments is its potential as an anti-tumor agent. It may also be useful in the study of serotonin receptors and their role in various physiological processes. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for the study of 1-ethyl-4-[4-(4-methoxyphenoxy)but-2-en-1-yl]piperazine hydrochloride. One direction is to further investigate its potential as an anti-tumor agent, and to study its effects on different types of cancer cells. Another direction is to study its effects on different neurotransmitter systems, and to investigate its potential as a treatment for various neurological disorders. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective synthesis methods.

Synthesis Methods

The synthesis of 1-ethyl-4-[4-(4-methoxyphenoxy)but-2-en-1-yl]piperazine hydrochloride involves the reaction of 1-ethylpiperazine with 4-(4-methoxyphenoxy)but-2-en-1-ol in the presence of hydrochloric acid. The resulting product is then purified and crystallized to obtain the final compound.

Scientific Research Applications

1-ethyl-4-[4-(4-methoxyphenoxy)but-2-en-1-yl]piperazine hydrochloride has been used in various scientific research studies. It has been studied for its potential as an anti-tumor agent and for its effects on the central nervous system. It has also been used in the study of serotonin receptors and their role in various physiological processes.